Cas no 2228463-57-6 (3-(heptan-4-yl)morpholine)

• Product Name: 3-(heptan-4-yl)morpholine
• CAS No: 2228463-57-6
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6109598
• PubChem ID: 165841951
• Update Time: 2025-05-20

3-(heptan-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(heptan-4-yl)morpholine
• 2228463-57-6
• EN300-1733701

• Inchi： 1S/C11H23NO/c1-3-5-10(6-4-2)11-9-13-8-7-12-11/h10-12H,3-9H2,1-2H3
• InChI Key： DLHPHKAFTQGQAR-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C(CCC)CCC

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(heptan-4-yl)morpholine

Comprehensive Overview of 3-(Heptan-4-yl)morpholine (CAS No. 2228463-57-6): Properties, Applications, and Industry Insights

3-(Heptan-4-yl)morpholine (CAS No. 2228463-57-6) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This morpholine derivative combines a heptane backbone with a heterocyclic morpholine ring, offering versatile reactivity for synthetic applications. Its molecular formula, C₁₁H₂₃NO, and moderate lipophilicity make it valuable for designing bioactive molecules, particularly in CNS-targeted therapies—a trending focus area in drug discovery.

Recent studies highlight the compound’s potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing high-demand therapeutic areas like oncology and metabolic disorders. The morpholine moiety enhances water solubility, while the heptyl chain contributes to membrane permeability—a balance critical for optimizing drug bioavailability. Researchers also explore its utility in crop protection chemicals, aligning with the agrochemical industry’s push for eco-friendly formulations.

Synthetic routes to 3-(heptan-4-yl)morpholine typically involve reductive amination or nucleophilic substitution strategies. Advanced purification techniques like preparative HPLC ensure >98% purity, meeting stringent requirements for preclinical studies. Analytical characterization via LC-MS and NMR spectroscopy confirms structural integrity, a topic frequently searched by QC professionals. The compound’s stability under physiological pH (6–8) makes it suitable for prodrug development, another hot topic in pharmaceutical forums.

From an industrial perspective, scalability challenges of CAS 2228463-57-6 synthesis are being addressed through continuous flow chemistry—a sustainable approach reducing waste generation. Patent analyses reveal growing interest from biotech firms, with applications in allosteric modulator design for neurological conditions. Environmental fate studies indicate moderate biodegradability, prompting investigations into green chemistry alternatives for large-scale production.

Emerging trends show cross-disciplinary applications, including its use as a ligand in catalytic systems for asymmetric synthesis. The compound’s logP value (~2.1) and hydrogen bond acceptor/donor count make it a frequent subject in QSAR modeling discussions. Regulatory-compliant storage recommendations (2–8°C under inert atmosphere) ensure long-term stability, a key concern for inventory managers.

In conclusion, 3-(heptan-4-yl)morpholine exemplifies how tailored heterocycles address modern R&D needs. Its dual functionality bridges medicinal chemistry and process optimization, reflecting the industry’s shift toward multifunctional intermediates. As genomic and proteomic research expands, demand for such structurally diverse compounds will likely accelerate, positioning CAS 2228463-57-6 as a molecule of enduring relevance.